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Compound of Interest

Compound Name: TFA-Gly-OH

Cat. No.: B554644

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical reagents like N-
(Trifluoroacetyl)glycine (TFA-Gly-OH). This document provides crucial, immediate safety
protocols and logistical plans for the operational use and disposal of TFA-Gly-OH, establishing
a foundation of trust and value beyond the product itself.

TFA-Gly-OH is a glycine derivative utilized in peptide synthesis.[1][2][3] It is a white, solid
powder.[4] While related to the highly corrosive liquid Trifluoroacetic Acid (TFA), TFA-Gly-OH
possesses a distinct hazard profile as an irritant.[5]

Hazard Identification and Safety Precautions

TFA-Gly-OH is classified as a hazardous substance with the following GHS hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Adherence to the following personal protective equipment (PPE) guidelines is mandatory to
mitigate these risks.
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Recommended Personal Protective Equipment (PPE) for Handling TFA-Gly-OH:

PPE Category Specification Rationale

. . To prevent skin contact and
Hand Protection Nitrile gloves.[6] o
irritation.

Safety glasses with side- _ o
_ _ _ To protect against eye irritation
Eye Protection shields or chemical splash

from dust particles.
goggles.[6][7]

Skin and Bod Laboratory coat, long pants, To minimize exposed skin and
in and Body .
and closed-toed shoes.[6] prevent accidental contact.

Use in a well-ventilated area. A To avoid inhalation of airborne
Respiratory respirator may be necessary if particles and prevent

dust is generated.[7] respiratory irritation.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling TFA-Gly-OH is crucial for maintaining a safe laboratory
environment. The following workflow outlines the necessary steps from preparation to cleanup.
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Workflow for Handling TFA-Gly-OH

1. Preparation
- Verify fume hood function.
- Don appropriate PPE.
- Prepare workspace and equipment.

Proceed with caution

2. Weighing and Dispensing
- Perform in a fume hood.
- Use appropriate tools to handle the solid.
- Minimize dust generation.

l

3. Reaction Setup
- Add TFA-Gly-OH to the reaction vessel carefully.
- Ensure all transfers are contained.

:

4. Decontamination and Cleanup
- Clean spills immediately.
- Decontaminate equipment with appropriate solvent.
- Wash hands thoroughly after handling.

Post-operation

5. Storage
- Store in a tightly sealed container.
- Keep in a cool, dry, well-ventilated area.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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TFA-Gly-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554644+#personal-protective-equipment-for-handling-
tfa-gly-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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